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Compound of Interest

Compound Name: Cholesteryl oleyl carbonate

Cat. No.: B092303

For Immediate Release

This technical guide provides an in-depth analysis of the melting point and phase change
temperatures of cholesteryl oleyl carbonate (COC), a prominent liquid crystal material.
Designed for researchers, scientists, and professionals in drug development, this document
synthesizes key data on the thermal behavior of COC, outlines detailed experimental protocols
for its characterization, and presents visual workflows to facilitate understanding of the
analytical processes.

Executive Summary

Cholesteryl oleyl carbonate is a cholesterol-based organic compound known for its
thermotropic liquid crystalline properties. It exhibits distinct phase transitions, moving from a
crystalline solid to smectic, cholesteric, and finally an isotropic liquid state upon heating. These
temperature-dependent phase changes are critical for its application in thermochromic devices,
medical diagnostics, and advanced materials. This guide provides a comprehensive summary
of the transition temperatures and enthalpies associated with these phases, compiled from
various scientific studies.

Thermal Phase Transitions of Cholesteryl Oleyl
Carbonate
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The thermal behavior of cholesteryl oleyl carbonate is characterized by a series of phase
transitions that occur at specific temperatures. The melting point and subsequent liquid crystal
phase transitions are key parameters for its application. The data compiled from multiple
studies are presented below. It is important to note that variations in reported values can arise
from differences in sample purity and experimental conditions such as heating and cooling

rates.
. Heating Temperature Cooling Temperature
Transition
Range (°C) Range (°C)
Crystal to Smectic/Cholesteric ~20.0
Smectic to Cholesteric 18.3-22.6 15.8-16.0
Cholesteric to Isotropic Liquid 35.0-37.5 35.1-36.0

Note: The initial melting from a crystalline solid is often observed around 20°C, leading into the
liquid crystal phases. Some studies report a direct transition to the cholesteric phase, while
others identify a preceding smectic phase.

halov of P! i

Transition Enthalpy Change (AH) (kcal/mol)
Smectic to Cholesteric (Heating) 0.13
Cholesteric to Isotropic (Heating) 0.11

Experimental Protocols for Thermal Analysis

The characterization of the thermal properties of cholesteryl oleyl carbonate primarily relies
on two key analytical techniques: Differential Scanning Calorimetry (DSC) and Polarized Light
Microscopy (PLM).

Differential Scanning Calorimetry (DSC)

DSC is a fundamental technique used to measure the heat flow associated with thermal
transitions in a material. By precisely monitoring the energy required to heat a sample
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compared to a reference, the temperatures and enthalpies of phase transitions can be
determined.

Protocol:

o Sample Preparation: Accurately weigh 3-5 mg of cholesteryl oleyl carbonate into a
standard aluminum DSC pan.

o Encapsulation: Seal the pan with an aluminum lid using a crimper to ensure good thermal
contact and prevent sample loss.

¢ Instrument Setup: Place the sealed sample pan and an empty, sealed reference pan into the
DSC instrument's cell.

e Thermal Program:

[¢]

Equilibration: Equilibrate the sample at a temperature below the expected melting point
(e.g., 0°C).

o Heating Scan: Heat the sample at a controlled rate (a typical rate is 2 K/min to 10 K/min)
to a temperature well above the final transition to the isotropic liquid phase (e.g., 50°C).

o Isothermal Hold: Hold the sample at the high temperature for a few minutes to ensure
complete melting and erase any thermal history.

o Cooling Scan: Cool the sample at the same controlled rate back to the starting
temperature.

o Data Analysis: Analyze the resulting thermogram. Endothermic peaks on the heating curve
correspond to the phase transitions (e.g., smectic to cholesteric, cholesteric to isotropic).
Exothermic peaks on the cooling curve represent the reverse transitions. The peak
temperature is taken as the transition temperature, and the area under the peak is used to
calculate the enthalpy of the transition.

Polarized Light Microscopy (PLM)

PLM is a vital technique for visually identifying the different liquid crystal phases based on their
unique optical textures. The birefringence of the liquid crystal phases causes them to interact
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with polarized light, producing characteristic patterns.
Protocol:

o Sample Preparation: Place a small amount of cholesteryl oleyl carbonate on a clean
microscope slide.

o Cover Slip: Gently place a cover slip over the sample to create a thin, uniform film.
o Heating Stage: Mount the slide on a hot stage connected to a temperature controller.

o Microscope Setup: Place the hot stage on the polarized light microscope. Ensure the
polarizers are in a crossed position.

e Thermal Analysis:

o

Slowly heat the sample while observing the changes in texture through the microscope.
o Crystalline Phase: The solid crystalline phase will be visible at lower temperatures.

o Smectic Phase: Upon melting, a smectic phase may appear with a focal-conic or fan-like
texture.

o Cholesteric Phase: Further heating will induce a transition to the cholesteric (chiral
nematic) phase, often characterized by an iridescent color play and a "fingerprint" texture.

o Isotropic Phase: At the final transition, the sample will become completely dark between
the crossed polarizers, indicating the isotropic liquid phase where there is no long-range
molecular order.

o Observe the texture changes again upon controlled cooling to identify the corresponding
phase transitions.

Experimental and Analytical Workflow

The following diagrams illustrate the logical workflow for the characterization of the thermal
properties of cholesteryl oleyl carbonate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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